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Compound of Interest

Compound Name: 1-Methyl-2-propylbenzene

Cat. No.: B092723 Get Quote

This technical guide provides a comprehensive overview of 1-methyl-2-propylbenzene, also

known as o-propyltoluene, tailored for researchers, scientists, and professionals in drug

development. It covers the compound's nomenclature, physicochemical properties, relevant

experimental protocols, and its classification within organic chemistry.

Nomenclature
The nomenclature of an organic compound is crucial for its unambiguous identification in

scientific literature and databases.

IUPAC Name
The systematic name for this compound, according to the International Union of Pure and

Applied Chemistry (IUPAC) guidelines, is 1-methyl-2-propylbenzene.[1][2]

Synonyms
This compound is also known by several other names, which are frequently encountered in

chemical catalogs and older literature. A comprehensive list of synonyms is provided below:

o-Propyltoluene[1][2]

2-Propyltoluene[1][2][3]

Toluene, o-propyl-[1][2]
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2-n-Propyltoluene[1][2]

1-Methyl-2-n-propylbenzene[1][2]

Benzene, 1-methyl-2-propyl-[1][2]

Physicochemical Properties
A summary of the key quantitative physical and chemical properties of 1-methyl-2-
propylbenzene is presented in Table 1. These properties are essential for its handling,

application in experimental settings, and for predicting its behavior in various chemical and

biological systems.

Property Value Reference(s)

Molecular Formula C₁₀H₁₄ [1][2]

Molecular Weight 134.22 g/mol [1][2]

CAS Registry Number 1074-17-5 [1][2]

Physical State Liquid [1]

Melting Point -60.3 °C (212.85 K) [1][2][4]

Boiling Point 185 °C (458.15 K) [2][4]

Density 0.877 g/mL [2]

Refractive Index 1.499 [2]

Vapor Pressure 0.99 mmHg [1]

Water Solubility 0.017 g/L (Predicted) [3]

LogP (Octanol/Water) 4.50 [1]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 1-methyl-2-propylbenzene are

outlined below. These protocols provide a foundational framework for laboratory work involving

this compound.
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Synthesis via Friedel-Crafts Alkylation
The synthesis of 1-methyl-2-propylbenzene can be achieved through the Friedel-Crafts

alkylation of toluene. This electrophilic aromatic substitution reaction, however, typically yields a

mixture of ortho, meta, and para isomers. The ortho-isomer (1-methyl-2-propylbenzene) is

often a minor product compared to the para-isomer due to steric hindrance.

Objective: To synthesize propyltoluene isomers via the alkylation of toluene with an n-propyl

halide.

Materials:

Toluene (excess)

1-Chloropropane (or 1-bromopropane)

Anhydrous Aluminum Chloride (AlCl₃) - Lewis acid catalyst

Dry diethyl ether (solvent)

Hydrochloric acid (aqueous solution, for workup)

Sodium bicarbonate (aqueous solution, for neutralization)

Anhydrous magnesium sulfate (drying agent)

Standard distillation and reflux apparatus

Procedure:

Set up a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a magnetic stirrer. Ensure all glassware is dry and the system is

protected from atmospheric moisture with a drying tube.

In the flask, suspend anhydrous aluminum chloride in an excess of dry toluene. The use of

toluene as both reactant and solvent helps to minimize polysubstitution.[5]

Cool the mixture in an ice bath to 0-5 °C.
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Slowly add 1-chloropropane dropwise from the dropping funnel to the stirred toluene-AlCl₃

suspension. Maintain the temperature below 10 °C during the addition to control the reaction

rate.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and then heat to a gentle reflux for 1-2 hours to ensure the reaction goes to completion.

Cool the reaction mixture back down in an ice bath and quench the reaction by slowly adding

crushed ice, followed by dilute hydrochloric acid to decompose the aluminum chloride

complex.

Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it

sequentially with water, dilute sodium bicarbonate solution, and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the excess

toluene by distillation.

The resulting crude product is a mixture of 1-methyl-2-propylbenzene, 1-methyl-3-

propylbenzene, and 1-methyl-4-propylbenzene. The separation of these isomers requires

fractional distillation or preparative gas chromatography due to their close boiling points.

Analysis by High-Performance Liquid Chromatography
(HPLC)
The purity of 1-methyl-2-propylbenzene and the composition of isomer mixtures can be

determined using reverse-phase HPLC.

Objective: To analyze the purity of a 1-methyl-2-propylbenzene sample.

Instrumentation and Materials:

HPLC system with a UV detector

C18 reverse-phase column (e.g., 5 µm particle size, 4.6 x 250 mm)

Mobile Phase A: Water with 0.1% phosphoric acid
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Mobile Phase B: Acetonitrile with 0.1% phosphoric acid

Sample of 1-methyl-2-propylbenzene dissolved in acetonitrile

Procedure:

Prepare the mobile phase by mixing acetonitrile and water (e.g., in a 70:30 v/v ratio). For

mass spectrometry compatibility, formic acid should be used in place of phosphoric acid.[6]

Degas the mobile phase using sonication or vacuum filtration.

Set the HPLC system parameters:

Flow Rate: 1.0 mL/min

Column Temperature: 25 °C

Injection Volume: 10 µL

UV Detection Wavelength: 254 nm

Equilibrate the C18 column with the mobile phase until a stable baseline is achieved.

Inject the prepared sample of 1-methyl-2-propylbenzene.

Run the analysis and record the chromatogram. The retention time and peak area can be

used to identify and quantify the compound and any impurities present.

Visualizations
Diagrams are provided to illustrate key logical and experimental relationships involving 1-
methyl-2-propylbenzene.
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Caption: Workflow for the synthesis of propyltoluene isomers.
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Caption: Chemical classification of 1-Methyl-2-propylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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